Cas no 4085-31-8 (PIPERAQUINE PHOSPHATE)

• Product Name: PIPERAQUINE PHOSPHATE
• CAS No: 4085-31-8
• MF: C₂₉H₃₂Cl₂N₆
• MW: 535.510583877563
• MDL: MFCD01237079
• CID: 44725
• PubChem ID: 122262
• Update Time: 2025-05-24

PIPERAQUINE PHOSPHATE Chemical and Physical Properties

Names and Identifiers

• PIPERAQUINE PHOSPHATE
• 1,3-bis[1-(7-chloro-4-quinolyl)-4'-piperazinyl]propane tetraphosphate tetrahydrate
• 4,4'-(1,3-propanediyldi-4,1-piperazinediyl)bis(7-chloroquinoline) phosphate
• Piperaquine phosphate CP2000
• PIRERAQUINE PHOSPHATE
• 4,4'-(1,3-Propanediydi-4,1-piper-azinediyl)bis[7-chloroquinoline]
• 4,4'-(trimethylenedi-4,1-piperazinediyl)bis(7-chloro-quinoline)
• piperaquinoline
• 7-Chloro-4-[4-[3-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propyl]piperazin-1-yl]quinoline
• Piperaquine
• Piperaquine tetraphosphate tetrahydrate
• HY-B1896
• 4,4'-(propane-1,3-diyldipiperazine-4,1-diyl)bis(7-chloroquinoline)
• BDBM50519563
• CHEMBL303933
• FT-0650576
• CHEBI:91231
• BRN 0905079
• 1,3-bis[4-(7-chloroquinoline-4-yl)piperazin-1-yl]propane
• 1,3-bis[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propane
• 1261394-71-1
• 4085-31-8
• A0HV2Q956Y
• Quinoline, 4,4'-(1,3-propanediyldi-4,1-piperazinediyl)bis(7-chloro-
• Quinoline, 4,4'-(trimethylenedi-4,1-piperazinediyl)bis(7-chloro-
• PIPERAQUINE [WHO-DD]
• CS-0013957
• DB13941
• 4,4-(1,3-Propanediyldi-4,1-piperazinediyl)bis(7-chloroquinoline)phosphate
• Piperaquine-d6
• Quinoline, 4,4'-(1,3-propanediyldi-4,1-piperazinediyl)bis[7-chloro-
• BCP09615
• 7-chloro-4-(4-{3-[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propyl}piperazin-1-yl)quinoline
• SB19150
• A825322
• 7-chloro-4-[4-[3-[4-(7-chloro-4-quinolyl)piperazin-1-yl]propyl]piperazin-1-yl]quinoline
• SCHEMBL131649
• GTPL10025
• DTXSID00193825
• UNII-A0HV2Q956Y
• NS00002457
• 5-23-03-00072 (Beilstein Handbook Reference)
• 1,3-Bis(4-(7-chloroquinolin-4-yl)piperazin-1-yl)propane
• Q7197338
• 7-chloro-4-[4-[3-[4-(7-chloro-4-quinolyl)piperazin-1-yl]propyl]piperazin-1-yl]quinoline;1,3-Bis[4-(7-chloro-4-quinolinyl)-1-piperazinyl]propane tetraphosphate tetrahydrate
• NCGC00344515-02
• AKOS015896173
• piperaquine-phosphate
• Quinoline, 4,4'-(1,3-propanediyldi-4,1-piperazinediyl)bis(7-chloro-)
• Quinoline, 4,4'-(1,3-propanediyldi-4,1-piperazinediyl)bis(7-chloro-(9CI)
• G78383
• AA-504/36954029
• DTXCID40116316
• QUINOLINE, 4,4'-(1,3-PROPANEDIYLDI-4,1-PIPERAZINEDIYL)BIS(7-CHLORO-, PHOSPHATE (1:4)
• Quinoline, 4,4'-(1,3-Propanediyldi-4,1-Piperazinediyl)Bis(7-Chloro)-
• 7-chloro-4-(4-(3-(4-(7-chloroquinolin-4-yl)piperazin-1-yl)propyl)piperazin-1-yl)quinoline
• 1,3-bis(1-(7-chloro-4'-quinolyl)-4'-piperazinyl)propane
• 7-chloro-4-(4-{3-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]propyl}-1-piperazinyl)quinoline
• BRD-K27382019-418-01-9

• MDL： MFCD01237079
• Inchi： 1S/C29H32Cl2N6/c30-22-2-4-24-26(20-22)32-8-6-28(24)36-16-12-34(13-17-36)10-1-11-35-14-18-37(19-15-35)29-7-9-33-27-21-23(31)3-5-25(27)29/h2-9,20-21H,1,10-19H2
• InChI Key： UCRHFBCYFMIWHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2N1CCN(CC1)CCCN1CCN(C2C=CN=C3C=C(C=CC=23)Cl)CC1

Computed Properties

• Exact Mass: 534.20700
• Monoisotopic Mass: 534.2065504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Melting Point: 257-268°C
• PSA: 38.74000
• LogP: 5.42990

PIPERAQUINE PHOSPHATE Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on PIPERAQUINE PHOSPHATE

Piperazine Phosphate (CAS No. 4085-31-8): A Comprehensive Overview

Piperazine phosphate, also known as piperazine diphosphate, is a chemical compound with the CAS registry number 4085-31-8. This compound is widely recognized for its role in various pharmaceutical and industrial applications. Piperazine phosphate is a derivative of piperazine, a heterocyclic organic compound with a six-membered ring containing two nitrogen atoms. The phosphate group in piperazine phosphate enhances its solubility and bioavailability, making it particularly useful in drug delivery systems and as a buffering agent in pharmaceutical formulations.

The molecular formula of piperazine phosphate is C4H10N2·2H3PO4, and its molecular weight is approximately 256.17 g/mol. The compound exists as a white crystalline powder and is soluble in water, ethanol, and other polar solvents. Piperazine phosphate exhibits a melting point of around 235°C, which makes it suitable for various thermal processing applications. Its chemical structure consists of a piperazine ring with two phosphate groups attached, which contributes to its unique physicochemical properties.

Recent studies have highlighted the potential of piperazine phosphate in the development of novel drug delivery systems. Researchers have explored its ability to act as a pH-sensitive excipient, which can enhance drug stability and release profiles in controlled-release formulations. For instance, a 2023 study published in the *Journal of Pharmaceutical Sciences* demonstrated that piperazine phosphate can significantly improve the solubility of poorly water-soluble drugs, thereby enhancing their bioavailability.

In addition to its pharmaceutical applications, piperazine phosphate has found utility in the food industry as an acid regulator and flavor enhancer. Its buffering capacity allows it to stabilize food products under varying pH conditions, ensuring optimal taste and shelf life. Furthermore, piperazine phosphate has been investigated for its potential as an additive in cosmetics and personal care products, where it can act as a conditioning agent and improve product texture.

The synthesis of piperazine phosphate typically involves the reaction of piperazine with phosphoric acid under controlled conditions. This reaction yields the diphosphate salt, which can be further purified through crystallization or chromatographic techniques. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for piperazine phosphate, including the use of microwave-assisted synthesis and enzymatic catalysis.

From an environmental perspective, piperazine phosphate has been shown to exhibit low toxicity to aquatic organisms, making it an eco-friendly choice for various industrial applications. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA) have approved its use in food additives and pharmaceuticals under specific guidelines.

In conclusion, piperazine phosphate (CAS No. 4085-31-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a valuable ingredient in modern formulations. As research continues to uncover new potential uses for this compound, its significance in both scientific and industrial contexts is expected to grow further.